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Abstract

2-Bromobenzaldoxime, a halogenated aromatic oxime, serves as a versatile intermediate in
organic synthesis, particularly in the construction of nitrogen-containing heterocyclic
compounds of medicinal interest. While the specific historical genesis of this compound is not
prominently documented in seminal chemical literature, its synthesis falls within the well-
established chemical transformation of aldehydes to oximes, a reaction class with roots in the
late 19th century. This guide provides a comprehensive overview of 2-Bromobenzaldoxime,
including its chemical properties, a detailed modern synthesis protocol, and an exploration of
its applications as a precursor in the development of pharmacologically active agents.

Introduction

The synthesis of oximes from aldehydes and ketones using hydroxylamine is a fundamental
reaction in organic chemistry. These transformations are crucial for the protection of carbonyl
groups and for the synthesis of various nitrogen-containing compounds. 2-
Bromobenzaldoxime, with its ortho-bromo substituent, presents a unique chemical handle for
further functionalization, making it a valuable building block in medicinal chemistry and
materials science. The bromine atom can participate in various cross-coupling reactions,
allowing for the introduction of diverse substituents, while the oxime moiety can be involved in
rearrangements and cyclization reactions to form heterocyclic systems.
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Physicochemical Properties

A summary of the key physicochemical properties of 2-Bromobenzaldoxime is presented in
Table 1. These properties are essential for its handling, characterization, and application in
synthetic protocols.

Table 1: Physicochemical Properties of 2-Bromobenzaldoxime

Property Value Unit Source
Molecular Formula C7HeBrNO - Cheméo[1]
Molecular Weight 200.03 g/mol Cheméo[1]
CAS Number 34158-72-0 - Cheméo[1]
Enthalpy of Formation i
-6.43 kJ/mol Cheméo[1]

(gas)
Enthalpy of i

o 60.54 kJ/mol Chemeéo[1]
Vaporization
logP (Octanol/Water) 2.257 - Cheméo[1]
Water Solubility (logS) -1.94 mol/L Cheméo[1]
Boiling Point i

) 626.24 K Cheméo[1]
(Predicted)
Critical Temperature ]

) 858.33 K Cheméo[1]
(Predicted)
Critical Pressure i

4339.67 kPa Cheméo[1]

(Predicted)

Synthesis of 2-Bromobenzaldoxime: A Modern
Experimental Protocol

The synthesis of 2-Bromobenzaldoxime is readily achieved by the reaction of 2-
bromobenzaldehyde with hydroxylamine hydrochloride. A contemporary and efficient method
utilizes microwave irradiation to accelerate the reaction.
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Reaction Scheme

Caption: General reaction scheme for the synthesis of 2-Bromobenzaldoxime.

Experimental Procedure

The following protocol is adapted from a microwave-assisted synthesis method.

Materials:

2-Bromobenzaldehyde (0.10 g, 0.54 mmol)

o Hydroxylamine hydrochloride (0.05 g, 0.72 mmol)
e Anhydrous sodium carbonate (0.07 g, 0.69 mmol)
» Ethanol (3 ml)

o Ethyl acetate

o Water

e Anhydrous sodium sulfate

Equipment:

Microwave reactor

Round-bottom flask

Rotary evaporator

Separatory funnel

Standard laboratory glassware

Procedure:
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e In a microwave reactor vessel, combine 2-bromobenzaldehyde (0.10 g), hydroxylamine
hydrochloride (0.05 g), and anhydrous sodium carbonate (0.07 g).

e Add ethanol (3 ml) to the vessel.
o Seal the vessel and place it in the microwave reactor.
o |rradiate the reaction mixture at 90°C and 300W for 5 minutes.

 After the reaction is complete (monitored by an appropriate method such as gas
chromatography, which showed a conversion rate of 95.4%), allow the mixture to cool to
room temperature.

e Remove the solvent using a rotary evaporator.

o To the residue, add ethyl acetate (10 ml) and water (10 ml) and transfer to a separatory
funnel.

o Extract the aqueous layer with ethyl acetate.
o Combine the organic layers and dry over anhydrous sodium sulfate.

 Filter the mixture and remove the solvent under reduced pressure to yield 2-
bromobenzaldoxime.

Spectroscopic Characterization Data (Reference
Data from a Related Compound)

While specific, detailed spectra for 2-Bromobenzaldoxime are not readily available in the
searched literature, the following table provides reference data for a closely related compound,
5-bromo-2-fluorobenzaldehydeoxime, which can serve as a guide for the expected spectral
features.

Table 2: Reference Spectroscopic Data for 5-Bromo-2-fluorobenzaldehydeoxime
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. Key Signals and
Technique . Source
Interpretation

0 8.13 ppm (singlet, aldehydic
proton of oxime), multiplet for

1H NMR ) [2]
aromatic protons, 6 10.20 ppm

(singlet, -OH of oxime).

Broad band around 3294 cm~—!
IR (-OH of oxime), band around [2]
1633 cm~1 (C=N).

Historical Context and Evolution of Synthesis

The discovery of oximes is attributed to Victor Meyer in 1882. The fundamental reaction for
their synthesis—the condensation of an aldehyde or ketone with hydroxylamine—has remained
a cornerstone of organic chemistry. Early methods typically involved refluxing the reactants in
an alcoholic solution, often with a base to neutralize the hydrochloric acid liberated from
hydroxylamine hydrochloride.

The evolution of this synthesis has focused on improving reaction times, yields, and
environmental friendliness. The introduction of microwave-assisted organic synthesis (MAOS)
in the late 20th century provided a significant advancement, dramatically reducing reaction
times from hours to minutes and often improving yields, as demonstrated in the modern
protocol for 2-Bromobenzaldoxime.

Applications in Medicinal Chemistry and Drug
Development

2-Bromobenzaldoxime is a valuable precursor for the synthesis of various heterocyclic
compounds, which are prominent scaffolds in many biologically active molecules. The ortho-
bromo substituent is particularly useful for directing further chemical modifications.

Precursor to Heterocyclic Systems

The chemical reactivity of 2-Bromobenzaldoxime allows for its use in the synthesis of various
heterocyclic systems. The following diagram illustrates a logical workflow for its potential
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application in the synthesis of substituted quinazolines, a class of compounds with known
biological activities.

Caption: Potential synthetic pathway from 2-Bromobenzaldoxime to biologically active
heterocycles.

Potential Biological Activities of Derivatives

While specific biological activity data for 2-Bromobenzaldoxime is not extensively reported, its
derivatives are of interest in drug discovery. For instance, related benzaldehyde oxime and
aminobenzaldehyde oxime analogs have been investigated as inhibitors of neutrophil elastase
and proteinase 3, enzymes implicated in inflammatory diseases. The synthesis of various N-
protected aromatic-ring fused pyrrole-2-carboxylate derivatives has been accomplished using
mild one-pot Horner-Wadsworth-Emmons olefination and Cu-catalyzed intramolecular N-
arylation reactions, starting from precursors like 2-bromobenzaldehyde.

Conclusion

2-Bromobenzaldoxime, while lacking a dramatic "discovery" narrative, is a synthetically useful
molecule whose preparation is rooted in a classic organic reaction. Modern synthetic methods,
such as microwave-assisted synthesis, have made its preparation highly efficient. Its true value
lies in its potential as a versatile building block for the creation of complex heterocyclic
molecules with potential applications in medicinal chemistry. The presence of the ortho-bromo
substituent provides a strategic point for diversification, enabling the exploration of a wide
chemical space in the quest for new therapeutic agents. Further research into the biological
activities of its derivatives is warranted to fully exploit the potential of this valuable chemical
intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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journals.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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